Cas no 887582-81-2 (Methyl 3-(aminomethyl)-1H-indole-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-1H-indole-6-carboxylate
• CAS No: 887582-81-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 713340
• PubChem ID: 52987838
• Update Time: 2025-04-19

Methyl 3-(aminomethyl)-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-1H-indole-6-carboxylate
• 3-Aminomethyl-1H-indole-6-carboxylic acid methyl ester
• EN300-1275663
• DTXSID60680983
• 887582-81-2
• CS-0301985
• Methyl3-(aminomethyl)-1H-indole-6-carboxylate

• MDL： MFCD06657126
• Inchi： 1S/C11H12N2O2/c1-15-11(14)7-2-3-9-8(5-12)6-13-10(9)4-7/h2-4,6,13H,5,12H2,1H3
• InChI Key： AWFGKILIWDEBOJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C(CN)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.11000
• LogP: 2.11350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids